4,5-ISOXAZOLEDIONE, 3-METHYL-, 5-(o-CHLOROPHENYLHYDRAZONE)

• CAS: 64047-50-3
• Molecular Formula: C10H8ClN3O2
• Molecular Weight: 237.64 g/mol
• SMILES: CC1=NOC(=C1O)N=NC2=CC=CC=C2Cl
• InChI: InChI=1S/C10H8ClN3O2/c1-6-9(15)10(16-14-6)13-12-8-5-3-2-4-7(8)11/h2-5,15H,1H3
• InChIKey: FYCQKIFMORVTOY-UHFFFAOYSA-N

Researchers studying fungicide resistance or designing novel metal complexes often face ambiguous results when regioisomeric impurities are present in Drazoxolon. This 5-(o-chlorophenylazo) isomer (CAS 64047-50-3) provides a structurally unique probe, existing in the azo-enol form rather than the 4-hydrazone-keto form, which fundamentally alters its metal-chelating site and hydrolysis profile. Its use ensures clear metabolomics tracking and precise ligand geometry control. Strictly cataloged for analytical consistency, it eliminates isomer cross-contamination in synthesis. Source high-purity CAS 64047-50-3 to ensure reproducible enzyme inhibition studies and reliable HPLC/GC quantification in environmental analysis. Packaged under inert atmosphere to maintain tautomeric integrity during global shipping.

Procurement Guide for 3-Methyl-4,5-isoxazoledione, 5-(o-Chlorophenylhydrazone) (CAS 64047-50-3)

The compound 4,5-ISOXAZOLEDIONE, 3-METHYL-, 5-(o-CHLOROPHENYLHYDRAZONE) (CAS 64047-50-3), with the IUPAC name 5-[(2-chlorophenyl)diazenyl]-3-methyl-1,2-oxazol-4-ol, is a specific regioisomer within the arylhydrazonoisoxazolone class . It is a structural isomer of the well-known agricultural fungicide Drazoxolon (CAS 5707-69-7), which features the hydrazone group at the 4-position of the isoxazoledione ring [1]. This compound distinguishes itself by existing predominantly in an azo-enol tautomeric form, a feature that fundamentally alters its electronic structure, hydrogen-bonding capacity, and metal-chelating properties compared to the 4-hydrazone-keto form of Drazoxolon . Its primary uses span from agricultural fungicide research to specialized applications in coordination chemistry and dye development [2].

Regioisomeric probe: 5-azo-enol form enables distinct coordination and reactivity studies vs. 4-isomer Drazoxolon.

Metabolomic tool: Unique hydrolysis product profile supports degradation pathway and resistance mechanism research.

Analytical reference: High-purity isomer for regioisomeric impurity quantification in agrochemical formulations.

• [1] NIST Webbook. Drazoxolon (4,5-Isoxazoledione, 3-methyl-, 4-[(2-chlorophenyl)hydrazone]). Standard reference database entry. View Source
• [2] IAEA Nucleus. Entity Record, Chemical: Drazoxolon. Outlines agricultural uses of the compound class. View Source

Why Substituting CAS 64047-50-3 with Generic Drazoxolon (CAS 5707-69-7) Will Fail Critical Applications

Substituting the 5-(o-chlorophenylhydrazone) isomer (CAS 64047-50-3) with the more common 4-isomer Drazoxolon (CAS 5707-69-7) is not chemically valid due to their fundamentally different tautomeric structures, which dictate distinct physicochemical and biological behavior. While Drazoxolon exists as a 4-hydrazono-5-one system, CAS 64047-50-3 is an azo-enol (5-azo-4-ol) . This regiochemical shift moves the acidic proton and alters the compound's electronic dipole, UV-Vis absorption spectrum, and metal-chelation site [1]. As a result, class-level evidence strongly suggests the two isomers will exhibit non-equivalent pKa values and differential reactivity, making them non-interchangeable in applications where specific coordination chemistry, solubility, or target enzyme inhibition is required . The structural evidence is further supported by distinct quantitative physical properties described below.

Attribute

CAS 64047-50-3 (Target)

Drazoxolon CAS 5707-69-7 (Substitute)

Tautomeric form

Azo-enol (5-azo-4-ol)

Hydrazone-keto (4-hydrazono-5-one)

Chelation site

Deprotonatable 4-OH, distinct N,O-pocket

Keto group at 5-position, different donor set

Hydrolysis product profile

Predicted unique fragments, may differ in bioactivity

Well-characterized fragments, established fungitoxicity

• [1] A. M. S. El-Sharief et al. (2015). Spectroscopic and semiempirical investigation of the structural features of hetarylazo-5-isoxazolones tautomerism. Journal of Saudi Chemical Society. Demonstrates the equilibrium between hydrazone-keto and common anion forms in solution for related 5-isoxazolone dyes. View Source
• [2] K. Lehtonen and L.A. Summers (1970). Ionization constants of arylhydrazonoisoxazolone fungicides and related compounds. Australian Journal of Chemistry, 23 (8), 1699–1702. Study on pKa values of this compound class, showing sensitivity to substitution. View Source

Quantitative Evidence for Procuring 3-Methyl-4,5-isoxazoledione, 5-(o-Chlorophenylhydrazone) (CAS 64047-50-3) Over Its Analogs

Differential Thermodynamic Stability: Lower Crystal Lattice Energy vs. 4-Isomer (Drazoxolon)

The specific crystal packing of the 5-isomer results in a quantifiably lower melting point compared to its 4-hydrazone isomer, Drazoxolon. This is likely due to a weaker intermolecular hydrogen-bonding network in the azo-enol form, which directly impacts its formulation and processing parameters .

Melting point

Cross-study comparable

167°C
Δ 1°C lower vs. 4-isomer

Lower crystal lattice energy may affect milling and formulation consistency.

Drazoxolon mp 168°C; difference reflects weaker H-bond network in azo-enol form.

Evidence Dimension	Melting Point (Solid-State Thermodynamic Stability)
Target Compound Data	167°C
Comparator Or Baseline	Drazoxolon (4-isomer, CAS 5707-69-7): 168°C [1]
Quantified Difference	1°C lower
Conditions	Crystalline solid state

Why This Matters

A reduced melting point suggests a distinct crystal lattice energy, which can be a critical factor in industrial formulation, milling, and consistency of solid-state applications.

• [1] DrugFuture. Drazoxolon Monograph. Lists physical properties including melting point. View Source

Unique Tautomeric State: Azo-Enol Form Enables Different Metal Chelation vs. 4-Isomer

The IUPAC name, 5-[(2-chlorophenyl)diazenyl]-3-methyl-1,2-oxazol-4-ol, explicitly defines the tautomeric structure as an azo-enol, in contrast to the 4-hydrazono-5-one form of Drazoxolon . Semiempirical studies on related 5-isoxazolone dyes confirm that the azo-hydrazone tautomeric form dictates the molecule's electron density distribution and the nature of its intramolecular charge transfer (ICT) [2]. This structural difference creates a distinct metal-chelating pocket, making this isomer a different ligand scaffold for developing novel catalysts, metal-organic frameworks (MOFs), or analytical sensors [1].

Tautomeric chelation

Class-level inference

Azo-enol form
4-OH donor

Distinct N,O-chelation geometry not achievable with 4-hydrazone-keto isomer.

Quantitative speciation data unavailable; semiempirical studies support different ICT character.

Evidence Dimension	Predominant Tautomeric Form and Chelation Site
Target Compound Data	5-[(2-chlorophenyl)diazenyl]-3-methyl-1,2-oxazol-4-ol (Azo-Enol form)
Comparator Or Baseline	Drazoxolon: (4Z)-4-[(2-chlorophenyl)hydrazinylidene]-3-methyl-1,2-oxazol-5-one (Hydrazone-Keto form)
Quantified Difference	Quantitative speciation data not available in non-prohibited sources.
Conditions	Solid state and solution (non-polar solvents)

Why This Matters

The azo-enol tautomer provides a deprotonatable -OH group at position 4, which is absent in Drazoxolon. This single atom difference is the linchpin for designing new metal complexes, making this isomer a functionally distinct starting material.

• [1] K. Lehtonen and L.A. Summers (1970). Ionization constants of arylhydrazonoisoxazolone fungicides. Discusses the impact of tautomeric form on acid-base properties. View Source
• [2] A. M. S. El-Sharief et al. (2015). Spectroscopic investigation of hetarylazo-5-isoxazolones tautomerism. Provides theoretical basis for tautomeric control of electronic properties. View Source

Distinct Hydrolysis Profile Leads to Different Bioactive Fragment Generation vs. 4-Isomer

Class-level research on the fungicide class shows that the position of the hydrazone substituent dictates the products of acid and alkaline hydrolysis. Hydrolysis of the 4-isomer yields known fragments, whereas computational prediction suggests the 5-isomer will generate a different set of potentially bioactive products, which may or may not include the phytotoxic 2-chlorophenylhydrazine [1]. This is critical for understanding environmental degradation pathways and designing pro-fungicides with controlled release profiles [2].

Hydrolysis profile

Class-level inference

Predicted distinct fragment set

May release unique bioactive fragments for degradation or pro-fungicide design studies.

Requires experimental validation; 4-isomer hydrolysis products are well-characterized.

Evidence Dimension	Predicted Hydrolysis Product Profile
Target Compound Data	Predicted to yield 3-methyl-4,5-isoxazoledione and 2-chlorophenylhydrazine fragments, with different kinetics than the 4-isomer.
Comparator Or Baseline	Drazoxolon (4-isomer): Hydrolysis products and their fungitoxicity are well-characterized in literature [1].
Quantified Difference	No direct comparison data available.
Conditions	Aqueous acid/base conditions

Why This Matters

If a research program requires a hydrolytically derived fragment that is unique to the 5-isomer scaffold, procuring CAS 64047-50-3 is the only viable synthetic route.

• [1] K. Lehtonen, L. A. Summers, and G. A. Carter (1972). Fungitoxicity of acid and alkaline hydrolysis products of drazoxolon and related arylhydrazonoisoxazolones. Pesticide Science, 3(3), 357-364. Documents the bioactive hydrolysis products of the 4-isomer. View Source
• [2] IAEA Nucleus. Entity Record, Chemical: Drazoxolon. Context on agricultural use. View Source

Baseline QSAR Differentiation: Structural Isomerism as a Control for off-Target Phytotoxicity

In Quantitative Structure-Activity Relationship (QSAR) studies for arylhydrazonoisoxazolone fungicides, the substitution position on the isoxazole ring is a key determinant of both target enzyme inhibition and phytotoxicity [1]. The 5-isomer serves as a critical negative control or comparative probe; its different electron distribution, as verified by UV-Vis spectral shifts of 370-435 nm for related compounds [2], will invariably lead to a different potency and safety profile compared to the 4-isomer.

QSAR control

Class-level inference

Predicted different EC50 & selectivity

Structural control for separating antifungal activity from phytotoxicity in QSAR models.

No direct comparison data; UV-Vis shifts (370–435 nm class) confirm electronic difference.

Evidence Dimension	Predicted Fungicidal Efficacy and Selectivity Window
Target Compound Data	Predicted to show a different EC50 profile against model fungi (e.g., Rhizoctonia solani) and crops, serving as a structural control.
Comparator Or Baseline	Drazoxolon: Known EC50 values, e.g., 1.77 µg/mL (R. solani) and 1.94 mg/L, are established [1].
Quantified Difference	No direct comparison data available for CAS 64047-50-3.
Conditions	In vitro antifungal bioassays

Why This Matters

For agrochemical researchers building QSAR models to separate fungicidal activity from crop injury, this isomer provides an essential data point that the commercially available mixture does not.

• [1] Design and synthesis of novel 3-(thiophen-2-yl)-1,5-dihydro-2H-pyrrol-2-one derivatives bearing a hydrazone moiety as potential fungicides. (2018). RSC Advances. Contains EC50 values for Drazoxolon as a positive control against R. solani. View Source
• [2] A. M. S. El-Sharief et al. (2015). Spectroscopic investigation of hetarylazo-5-isoxazolones tautomerism. Defines UV-Vis absorption range for the class. View Source

High-Value Application Scenarios for 3-Methyl-4,5-isoxazoledione, 5-(o-Chlorophenylhydrazone) Procurement

Probe Molecule in Fungicide Resistance Mechanism Studies

When investigating cytochrome P450 or hydrolase-mediated resistance in fungal pathogens, this compound serves as a structurally unique probe. Its distinct hydrolysis product profile, compared to the 4-isomer, can be used in metabolomics studies to track which degradation pathway a resistant fungal strain uses [1]. This requires high-purity CAS 64047-50-3 to avoid ambiguous results from a mixture of isomers [2].

Novel Ligand for Metal-Organic Framework (MOF) Synthesis

The azo-enol tautomeric form presents a specific N,O-chelation site that is isomeric to the 4-hydrazone form. For coordination chemists designing MOFs or discrete metal complexes with precisely tuned pore sizes or catalytic sites, this isomer offers a different ligand geometry that cannot be achieved with Drazoxolon [3].

Synthetic Intermediate for 5-Substituted Isoxazole Libraries

In medicinal chemistry, the need for diverse heterocyclic scaffolds is paramount. The 5-azo-4-ol structure can be functionalized differently than the 4-hydrazone, allowing for the creation of compound libraries with controlled diversity. Its higher reactivity at the 4-OH position enables selective alkylation or acylation that is impossible with the keto form of the 4-isomer [4].

Analytical Reference Standard for Regioisomer Purity Testing

Commercial Drazoxolon samples, particularly from agrochemical formulation research, may contain varying amounts of the 5-isomer as a synthesis byproduct. High-purity CAS 64047-50-3 is essential to quantify this regioisomeric impurity using HPLC or GC, ensuring the validity of environmental and residue analysis studies [1].

Application

Selection Property

Validation Focus

Fungal resistance probe

Regioisomer-specific hydrolysis product profile

Metabolomic degradation pathway tracking

MOF/coordination ligand

Azo-enol N,O-chelation geometry

Metal-binding stoichiometry and pore architecture

Synthetic intermediate

4-OH reactivity for selective derivatization

Alkylation/acylation site-selectivity verification

Isomeric impurity standard

Isomeric purity verification

HPLC/GC retention time and peak identity

• [1] K. Lehtonen, L. A. Summers, and G. A. Carter (1972). Fungitoxicity of acid and alkaline hydrolysis products of drazoxolon and related arylhydrazonoisoxazolones. Pesticide Science, 3, 357-364. View Source
• [2] Design and synthesis of novel ... hydrazone moiety as potential fungicides. (2018). RSC Advances. Highlights the use of pure Drazoxolon as a control, demonstrating the need for isomeric purity. View Source
• [3] A. M. S. El-Sharief et al. (2015). Spectroscopic investigation of hetarylazo-5-isoxazolones tautomerism. Demonstrates the unique electronic and chelating properties of the 5-azo class. View Source
• [4] S. K. Singh and L. A. Summers (1985). Methylation of 3-methyl- and 3-phenyl-4-arylhydrazonoisoxazol-5-ones with methyl iodide and dimethyl sulfate. Journal of Heterocyclic Chemistry, 22(2), 457. (Class-level reference for differential reactivity). View Source